Cas no 848669-09-0 (Stigmasta-4,22,25-trien-3-one)

Stigmasta-4,22,25-trien-3-one is a steroidal compound belonging to the stigmastane class, characterized by its conjugated triene structure and ketone functionality at the C-3 position. This molecule is of interest in organic synthesis and phytochemical research due to its potential as a precursor or intermediate in the study of bioactive steroidal derivatives. Its defined structure enables precise modifications for specialized applications.

Stigmasta-4,22,25-trien-3-one structure

Product name:Stigmasta-4,22,25-trien-3-one

CAS No:848669-09-0

MF:C₂₉H₄₄O

MW:408.659069061279

CID:837192

PubChem ID:71307333

Stigmasta-4,22,25-trien-3-one Chemical and Physical Properties

Names and Identifiers

- Stigmasta-4,22,25-trien-3-one
- (20R,22E)-Stigmasta-4,22,25-trien-3-one
- Stigmasta-4,22,25-trien-3-one, (22E)-
- (22E)-Stigmasta-4,22,25-trien-3-one (ACI)
- [ "" ]
- FS-9095
- (22e)-stigmasta-4,22,25-trien-3-one
- AKOS022184623
- 848669-09-0
- DTXSID201294038
- (8S,9S,10R,13R,14S,17R)-17-[(2R,3E,5R)-5-ethyl-6-methylhepta-3,6-dien-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- Inchi： 1S/C29H44O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18,20-21,24-27H,2,7,10-17H2,1,3-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
- InChI Key： BLMXNQVGERRIAW-LPJPOILFSA-N
- SMILES： C[C@@]12[C@@H]([C@H](C)/C=C/[C@@H](CC)C(=C)C)CC[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1CC2)=O

Computed Properties

Exact Mass: 408.33900
Monoisotopic Mass: 408.339216023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 756
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 8.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 507.7±20.0 °C at 760 mmHg
Flash Point: 262.7±12.6 °C
PSA: 17.07000
LogP: 7.92910
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Stigmasta-4,22,25-trien-3-one Security Information

Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Stigmasta-4,22,25-trien-3-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN5063-5 mg	Stigmasta-4,22,25-trien-3-one	848669-09-0	98%	5mg	￥ 4,280	2023-07-10
TargetMol Chemicals	TN5063-1 mL * 10 mM (in DMSO)	Stigmasta-4,22,25-trien-3-one	848669-09-0	98%	1 mL * 10 mM (in DMSO)	￥ 4380	2023-09-15
TargetMol Chemicals	TN5063-5mg	Stigmasta-4,22,25-trien-3-one	848669-09-0		5mg	￥ 4280	2024-07-19
TargetMol Chemicals	TN5063-1 ml * 10 mm	Stigmasta-4,22,25-trien-3-one	848669-09-0		1 ml * 10 mm	￥ 4380	2024-07-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S54390-5mg	(20R,22E)-Stigmasta-4,22,25-trien-3-one	848669-09-0		5mg	¥4418.0	2021-09-07
TargetMol Chemicals	TN5063-1 ml * 10 mm	Stigmasta-4,22,25-trien-3-one	848669-09-0		1 ml * 10 mm	￥ 4380	2024-07-19
TargetMol Chemicals	TN5063-5mg	Stigmasta-4,22,25-trien-3-one	848669-09-0		5mg	￥ 4280	2024-07-24